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Compound of Interest

Compound Name: Imazamox

Cat. No.: B1671737 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and mode of action of Imazamox, a broad-spectrum imidazolinone

herbicide. The document includes detailed data presented in tabular format, descriptions of

experimental protocols for property determination, and visualizations of the chemical structure,

herbicidal pathway, and experimental workflows using the DOT language.

Chemical Identity and Structure
Imazamox is a systemic herbicide belonging to the imidazolinone chemical family.[1][2][3] It is

used for the post-emergence control of a wide spectrum of annual and perennial grasses and

broadleaf weeds in various crops.[1][4][5] Chemically, Imazamox is a racemic mixture,

containing both (R) and (S) enantiomers in equal proportions.[3][6]
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Identifier Value

IUPAC Name

(RS)-2-(4-isopropyl-4-methyl-5-oxo-2-

imidazolin-2-yl)-5-methoxymethylnicotinic

acid[4][6][7]

CAS Name

2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-

1H-imidazol-2-yl]-5-(methoxymethyl)-3-

pyridinecarboxylic acid[4][6][8]

CAS Registry No. 114311-32-9[4][8][9][10][11]

Molecular Formula C₁₅H₁₉N₃O₄[2][3][8][9][10]

Molecular Weight 305.33 g/mol [2][9][10][12]

SMILES String
CC(C)C1(C(=O)NC(=N1)C2=C(C=C(C=N2)CO

C)C(=O)O)C[10]

Structural Visualization
The following diagram illustrates the core components of the Imazamox molecule, highlighting

the relationship between the nicotinic acid core, the imidazolinone ring, and key functional

groups.
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Fig 1. Schematic representation of Imazamox's core structures.

Physicochemical Properties
Imazamox is an off-white, odorless powdered solid at room temperature.[2][4][10] Its properties

have been characterized using standardized international testing protocols.
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Property Value Method Reference(s)

Physical State
Off-white powdered

solid
Visual Inspection [2][4][10]

Melting Point 165.5–167.2 °C OECD Guideline 102 [2][4]

Relative Density 1.39 at 20 °C EEC Method A3 [4]

Vapour Pressure
< 1.33 × 10⁻⁵ Pa at 25

°C
US EPA 63-9 [2][4]

Henry's Law Constant
< 9.76 × 10⁻⁷ Pa m³

mol⁻¹ at 25 °C
Calculation [4][7]

Dissociation Constant

(pKa)

pKa₁ = 2.3 (carboxylic

acid)pKa₂ = 3.3

(imidazolinone N)pKa₃

= 10.8

Not Specified [2]

Octanol-Water

Partition Coefficient

(Log Pₒw)

0.73 Not Specified [2]

Solubility Profile
The solubility of Imazamox is highly dependent on the pH of the solvent, a characteristic

attributable to its multiple ionizable functional groups.
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Solvent Solubility Temperature Reference(s)

Water (deionized) 4160 mg/L 20 °C [2][10]

Water (pH 5) 116 g/L 25 °C [10]

Water (pH 7) >626 g/L 25 °C [10]

Water (pH 9) >628 g/L 25 °C [10]

Acetone 2.93 - 3.09 g/100 mL Not Specified [2][10]

Acetonitrile 1.85 - 1.90 g/100 mL Not Specified [2][10]

Dichloromethane 14.3 - 21.8 g/100 mL Not Specified [2][10]

Ethyl Acetate 1.02 - 1.05 g/100 mL Not Specified [2][10]

Hexane
0.0006 - 0.0007 g/100

mL
Not Specified [2][10]

Methanol 6.68 - 6.75 g/100 mL Not Specified [2][10]

Toluene 0.21 - 0.22 g/100 mL Not Specified [2][10]

Mode of Action
Imazamox functions by inhibiting acetohydroxyacid synthase (AHAS), also known as

acetolactate synthase (ALS).[1][2][4][8] This enzyme is critical in the biosynthesis pathway of

the branched-chain amino acids: valine, leucine, and isoleucine.[4][11][13] Since this enzyme is

found only in plants and microorganisms, not animals, Imazamox exhibits low mammalian

toxicity.[8][11][12] The herbicide is readily absorbed by the plant's roots and leaves and is

translocated via the xylem and phloem to the meristematic tissues.[1][13] Inhibition of the

AHAS enzyme leads to a disruption of protein synthesis, which in turn ceases cell division and

plant growth.[1][14] While growth stops soon after application, visible symptoms of plant death

occur over several weeks.[8][10]

Herbicidal Signaling Pathway
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Fig 2. Imazamox mode of action pathway.
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Experimental Protocols
The physicochemical properties listed above are determined by established, internationally

recognized methodologies to ensure accuracy and reproducibility.
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Property Standard Method Brief Protocol Description

Melting Point OECD Guideline 102

The "Capillary Method" is

employed. A small, packed

sample of Imazamox in a

capillary tube is heated at a

controlled rate. The

temperature range from the

initial melting of the substance

to its complete liquefaction is

recorded as the melting point.

[4]

Relative Density EEC Method A3

The "Pycnometer Method" is

used. The mass of a specific

volume of Imazamox is

determined using a

pycnometer (a flask of known

volume). The relative density is

calculated by comparing the

mass of the substance to the

mass of an equal volume of a

reference substance (typically

water at 4 °C).[4]

Vapour Pressure US EPA 63-9

The "Gas Saturation Method"

is a common procedure. A

carrier gas (e.g., nitrogen) is

passed slowly through or over

a sample of Imazamox at a

constant temperature until the

gas is saturated with its vapor.

The amount of substance

transported by the gas is

determined, and the vapour

pressure is calculated based

on the volume of gas used.[4]
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General Experimental Workflow
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Fig 3. Workflow for physicochemical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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